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Compound of Interest

Compound Name: Cesium hydroxide

Cat. No.: B078443 Get Quote

This technical guide provides a detailed overview of Cesium Hydroxide, with a primary focus

on its various chemical identifiers. Designed for researchers, scientists, and professionals in

drug development, this document consolidates critical data to facilitate easy access and

comparison.

Core Chemical Identifiers
Cesium hydroxide is a strong base available in both anhydrous and hydrated forms. Accurate

identification is crucial for regulatory compliance, safety, and experimental reproducibility. The

following table summarizes the key identifiers for cesium hydroxide and its common forms.
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Identifier Type
Cesium
Hydroxide
(Anhydrous)

Cesium
Hydroxide
Monohydrate

Cesium
Hydroxide
Solution

Notes

CAS Number 21351-79-1[1][2]
35103-79-8[3][4]

[5][6][7]

21351-79-1 (for

the solute)[8]

The CAS number

for the solution

refers to the

dissolved cesium

hydroxide.

EC Number 244-344-1[1][2] 244-344-1[3][6] 244-344-1[9]

The European

Community

number is

consistent across

different forms.

PubChem CID 62750[1][2] 23679066[10] -

The Compound

ID (CID) is

unique to the

specific chemical

structure.

UN Number 2682[1][2][11] -
2681[1][8][11]

[12][13]

UN numbers

designate

hazardous

materials for

transportation.

RTECS Number FK9800000[1][2] - -

Registry of Toxic

Effects of

Chemical

Substances

number.

ChEBI ID
CHEBI:33988[1]

[2]
- -

Chemical Entities

of Biological

Interest identifier.
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UNII
458ZFZ6235[1]

[2]
- -

Unique

Ingredient

Identifier.

A deprecated CAS number for Cesium Hydroxide is 1308-47-0[1]. Other identifiers include a

molecular formula of CsOH and a molar mass of 149.912 g/mol [2].

Logical Relationship of Cesium Hydroxide Forms
The relationship between the different forms of cesium hydroxide can be visualized as a

progression from the anhydrous solid to its hydrated form and its state in an aqueous solution.

Relationship of Cesium Hydroxide Forms
Cesium Hydroxide (Anhydrous)

CsOH
CAS: 21351-79-1

Cesium Hydroxide Monohydrate
CsOH·H₂O

CAS: 35103-79-8

Hydration

Cesium Hydroxide Solution
CsOH (aq)

Direct Dissolution

Dissolution in Water

Click to download full resolution via product page

Relationship of Cesium Hydroxide Forms

Experimental Considerations
Due to its highly corrosive and hygroscopic nature, handling and experimental protocols

involving cesium hydroxide require stringent safety measures. It is a strong base, significantly

more reactive than sodium or potassium hydroxide[2].
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General Handling and Storage Protocol Workflow
The following diagram outlines a general workflow for the safe handling and storage of cesium
hydroxide in a laboratory setting.

General Handling and Storage Workflow for Cesium Hydroxide

Start: Receive Cesium Hydroxide

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Fume Hood

Weighing (if solid)

Dispose of Waste According to
Institutional Guidelines

Clean up spills immediately

Dissolution (if creating a solution)

Store in a Tightly Sealed,
Corrosion-Resistant Container

If using directly

Dispose of contaminated materials

End

Click to download full resolution via product page
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Handling and Storage Workflow

At present, specific, detailed experimental protocols and signaling pathways involving cesium
hydroxide are not readily available in public literature databases beyond its general use as a

strong base in organic synthesis and as a catalyst[3]. Researchers should consult safety data

sheets (SDS) and relevant literature for specific applications. The information provided here is

intended as a foundational guide to the identification and safe handling of cesium hydroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078443#cesium-hydroxide-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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